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Compound of Interest

Compound Name: Potassium cinnamate

Cat. No.: B096150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium cinnamate (CAS

16089-48-8), a compound of growing interest in the pharmaceutical, food science, and

cosmetic industries. This document consolidates key information on its physicochemical

properties, synthesis, biological activities, and mechanisms of action, presented in a structured

format for ease of reference and comparison.

Physicochemical Properties
Potassium cinnamate, the potassium salt of cinnamic acid, is a white crystalline solid.[1][2] It

is soluble in water and ethanol, and slightly soluble in acetone.[1][2] Its chemical and physical

characteristics are summarized below.
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Property Value Source

CAS Number 16089-48-8 [3][4][5]

Molecular Formula C₉H₇KO₂ [1][2][5][6][7][8]

Molecular Weight 186.25 g/mol [5][6][8][9]

Appearance White crystalline powder [2][3]

Purity ≥ 99% [3]

pH (in solution) 8-9 [3]

Moisture ≤ 0.5% [3]

Boiling Point (Est.) 265.00 °C @ 760.00 mm Hg [9]

Flash Point (Est.) 189.50 °C [9]

Solubility
Soluble in water, ethanol, and

acetone
[1][5]

Synthesis and Manufacturing
The primary method for synthesizing potassium cinnamate involves a straightforward

neutralization reaction.

Experimental Protocol: Neutralization Reaction
Objective: To synthesize potassium cinnamate from cinnamic acid and a potassium base.

Materials:

Cinnamic acid (pure powder)

Potassium hydroxide (KOH) or Potassium carbonate (K₂CO₃)

Deionized water

Procedure:
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An aqueous solution of potassium hydroxide (e.g., 50 wt%) or potassium carbonate is

prepared.

Cinnamic acid powder is gradually added to the potassium base solution with constant

stirring.

The reaction is carried out under mild conditions, and the pH of the solution is carefully

monitored and adjusted to a final pH of approximately 8.5 to 9.5.[6]

The resulting solution contains aqueous potassium cinnamate.

Industrial Production: Spray-Drying Process
For commercial production, a spray-drying method is often employed to obtain a stable powder

form.

Protocol:

A solution of potassium cinnamate (e.g., 14.5 wt%) is prepared via the neutralization

reaction described above.

The solution is pre-heated to approximately 55°C.

The heated solution is fed into a commercial spray dryer and atomized using pressure

nozzles (e.g., ~30 bar).

The atomized droplets are contacted with heated air at an inlet temperature of about 180°C.

The rapid evaporation of water yields a fine powder of potassium cinnamate. The outlet air

temperature is typically around 95°C.

The final product is a powder with a low moisture content, generally less than 2 wt%.[6]
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General Synthesis Workflow for Potassium Cinnamate

Neutralization Stage

Drying Stage (Industrial)

Cinnamic Acid Powder

Reaction Vessel
(pH 8.5-9.5)

Add

Aqueous Potassium Hydroxide
or Potassium Carbonate

Add

Spray Dryer
(Inlet: 180°C, Outlet: 95°C)

Feed Solution (14.5 wt% at 55°C)

Potassium Cinnamate Powder
(<2% moisture)

Yields
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Potassium Cinnamate Synthesis Workflow.

Biological Activity and Applications
Potassium cinnamate is recognized for its broad-spectrum antimicrobial and antioxidant

properties, making it a versatile compound in various fields.
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Antimicrobial Activity
Potassium cinnamate demonstrates significant inhibitory effects against a range of bacteria,

yeasts, and molds, positioning it as a natural alternative to synthetic preservatives like sodium

benzoate and potassium sorbate.[3][10]

Mechanism of Action: The antimicrobial action of potassium cinnamate is multifaceted:

Cell Membrane Disruption: It directly interacts with the microbial cell membrane, increasing

its permeability and causing leakage of essential intracellular contents.[1]

Enzyme Inhibition: Under acidic conditions, it converts to cinnamic acid, which can penetrate

the microbial cell and ionize, disrupting enzyme activity.[2][3]

ATP Synthesis Suppression: The compound inhibits adenosine triphosphatase (ATPase)

activity, interfering with the cell's energy metabolism.[1]

Morphological Damage: Treatment leads to observable damage to microbial cells, including

wrinkling, collapse, and eventual rupture.[10]
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Antimicrobial Mechanism of Potassium Cinnamate
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Antimicrobial Signaling Pathway.

Antimicrobial Efficacy Data: A recent study highlighted its effectiveness against common

foodborne pathogens, showing it to be superior to sodium benzoate and potassium sorbate in

certain cases.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b096150?utm_src=pdf-body-img
https://www.weichuangbio-tech.com/new-research-on-natural-preservatives-potassium-cinnamate-shows-promise-as-a-replacement-for-chemical-preservatives-antimicrobial-mechanism-and-safety-confirmed-by-authoritative-study.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microorganism
Minimum Inhibitory
Concentration (MIC)

Minimum Bactericidal
Concentration (MBC)

Staphylococcus aureus 2 mg/mL 16 mg/mL

Escherichia coli 4 mg/mL 16 mg/mL

Shigella boydii 1 mg/mL 16 mg/mL

Bacillus cereus 1 mg/mL 8 mg/mL

Source: LWT-Food Science and Technology (2025)[10]

Antioxidant Activity
Potassium cinnamate acts as a moderate inducer of the Nuclear factor erythroid 2-related

factor 2 (Nrf2).[1] Nrf2 is a key transcription factor that regulates cellular defense mechanisms

against oxidative stress by enhancing the expression of antioxidant genes.[1] This property

suggests its potential use in formulations aimed at protecting cells from oxidative damage.
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Nrf2 Antioxidant Pathway Induction
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Nrf2 Antioxidant Pathway.

Other Applications
Food Preservation: Widely used in beverages, dairy products, canned goods, and baked

goods at recommended dosages of 0.05% - 0.2%.[3][4][11]

Cosmetics: Used as a fragrance component and in sunscreens due to its ability to absorb

UV light and inhibit tyrosinase, which is involved in melanin formation.[5][12]
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Wastewater Treatment: It can act as a reducing agent and flocculant, aiding in the removal of

pollutants.[1]

Polymer Science: Serves as a starting material for the synthesis of polymaleic acid, a

polymer with various industrial uses.[1][8]

Safety and Toxicology
Potassium cinnamate is considered to have high biological safety. Its active component,

cinnamic acid, was recognized as Generally Recognized As Safe (GRAS) by the Flavor and

Extract Manufacturers Association (FEMA) in 1965.[10] In the human body, it is metabolized

into phenylalanine, an essential amino acid, with no toxic byproducts.[10]

Toxicology Data:

Test Concentration Result Conclusion

Hemolysis Test 8 mg/mL

3.31 ± 0.17%

hemolysis (rabbit red

blood cells)

Far below safety risk

threshold

Cytotoxicity Test 8 mg/mL
86.94 ± 0.21% cell

viability (K562 cells)

Extremely low

cytotoxicity

Source: LWT-Food Science and Technology (2025)[10]

Conclusion
Potassium cinnamate is a multifunctional compound with a strong safety profile and

significant potential in drug development, food preservation, and cosmetics. Its well-

documented antimicrobial and antioxidant mechanisms provide a solid foundation for further

research into its therapeutic and industrial applications. The data and protocols presented in

this guide offer a technical resource for professionals exploring the utility of this promising

natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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